Cas no 75336-85-5 (Piperazine, 2-methyl-,hydrochloride (1:2), (2S)-)

Piperazine, 2-methyl-,hydrochloride (1:2), (2S)- structure
75336-85-5 structure
Product Name:Piperazine, 2-methyl-,hydrochloride (1:2), (2S)-
CAS No:75336-85-5
MF:C5H13ClN2
MW:136.623120069504
CID:558805
PubChem ID:53486445
Update Time:2025-04-19

Piperazine, 2-methyl-,hydrochloride (1:2), (2S)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 2-methyl-,hydrochloride (1:2), (2S)-
    • (S)-2-METHYLPIPERAZINE HYDROCHLORIDE
    • (+/-)-2-methylpiperazine bis(hydrochloride)
    • 2-Methyl-piperazin,Dihydrochlorid
    • 2-methyl-piperazine,dihydrochloride
    • S-2-METHYL PIPERAZINE DIHCL
    • (2S)-2-methylpiperazine;hydrochloride
    • AC-11883
    • 75336-85-5
    • AKOS015960647
    • Inchi： 1S/C5H12N2.ClH/c1-5-4-6-2-3-7-5;/h5-7H,2-4H2,1H3;1H/t5-;/m0./s1
    • InChI Key： HDJSDBRVZJYCSL-JEDNCBNOSA-N
    • SMILES： Cl.N1CCNC[C@@H]1C

Computed Properties

  • Exact Mass: 136.07700
  • Monoisotopic Mass: 136.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 54
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06000
  • LogP: 1.02730

Piperazine, 2-methyl-,hydrochloride (1:2), (2S)- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Piperazine, 2-methyl-,hydrochloride (1:2), (2S)- Related Literature

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